(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 2-(1,3-dioxoisoindolin-2-yl)acetate

• IUPAC Name: [4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]phenyl] 2-(1,3-dioxoisoindol-2-yl)acetate
• InChI: InChI=1S/C26H15N3O4S/c27-14-17(24-28-21-7-3-4-8-22(21)34-24)13-16-9-11-18(12-10-16)33-23(30)15-29-25(31)19-5-1-2-6-20(19)26(29)32/h1-13H,15H2/b17-13+
• InChI Key: SZHRFDYDTNLKPU-GHRIWEEISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)OC3=CC=C(C=C3)C=C(C#N)C4=NC5=CC=CC=C5S4
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)OC3=CC=C(C=C3)/C=C(\C#N)/C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H15N3O4S
• Molecular Weight: 465.5 g/mol

Description

(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 2-(1,3-dioxoisoindolin-2-yl)acetate is a useful research compound. Its molecular formula is C26H15N3O4S and its molecular weight is 465.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Biological Activities

• Synthetic Pathways for Heterocyclic Compounds : Benzothiazoles and related derivatives are synthesized through various methods, contributing to the development of heterocyclic compounds with potential pharmaceutical applications. For instance, benzofused thiazole derivatives have been explored for their antioxidant and anti-inflammatory properties, showcasing the utility of these compounds in designing therapeutic agents (Raut et al., 2020).
• Pharmacological Evaluation : Various synthetic pathways and pharmacological evaluations highlight the versatility of benzothiazole derivatives in medicinal chemistry. These compounds serve as foundational structures for the synthesis of molecules with diverse biological activities, including anticancer, anti-inflammatory, and antioxidant effects (Mazimba, 2016).

Molecular Docking and Structural Analysis

• Molecular Docking Studies : Research has also focused on molecular docking studies to explore the interaction of benzothiazole derivatives with biological targets. This approach aids in understanding the structural requirements for biological activity and contributes to the design of more effective therapeutic agents (Raut et al., 2020).

Chemical Properties and Fluorescent Applications

• Photophysical Properties : The study of benzoxazine nuclei-based fluorescent systems, which are related to the structural framework of benzothiazoles, illustrates the exploration of photophysical properties for potential applications in fluorescence imaging and sensors (Ibrahim, 2011).